Cas no 321883-23-2 (1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt)
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt (SOPS) is a synthetic phospholipid featuring a stearoyl (18:0) group at the sn-1 position and an oleoyl (18:1) group at the sn-2 position, with a phosphoserine head group. This anionic phospholipid is widely used in membrane biophysics research, liposome formulation, and drug delivery systems due to its role in mimicking natural cell membranes. Its asymmetric acyl chain composition enhances membrane fluidity and stability, while the phosphoserine moiety contributes to interactions with calcium ions and proteins. The sodium salt form improves solubility in aqueous buffers, facilitating experimental applications. SOPS is valued for its high purity, reproducibility, and relevance in studying membrane dynamics, signaling, and vesicle fusion processes.
321883-23-2 structure
Product Name:1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt
CAS No:321883-23-2
MF:C42H79NNaO10P
MW:812.040906190872
MDL:MFCD00672601
CID:892103
PubChem ID:102602098
Update Time:2025-06-08
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- 1-STEAROYL-2-OLEOYL-SN-GLYCERO-3-[PHOSPHO-L-SERINE](SODIUM SALT)
- 1-stearoyl-2-oleoyl-sn-glycero-3-phospho-L-serine (sodium salt)
- sodium,(2S)-2-azaniumyl-3-[[(2R)-3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropoxy]-oxidophosphoryl]oxypropanoate
- 18:0-18:1 PS
- 18:1(9Z))
- 1-octadecanoyl-2--(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine (sodium salt)
- Brain PS
- SOPS
- 1-octadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine (sodium salt); SOPS; PS(18:0/18:1(9Z)); 110672
- Sodium (S)-2-amino-2-carboxyethyl ((R)-2-(oleoyloxy)-3-(stearoyloxy)propyl) phosphate
- 321883-23-2
- CS-0649990
- 18:0,18:1 PS (sodium)
- HY-148978
- G91084
- sodium;[(2S)-2-amino-2-carboxyethyl] [(2R)-3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] phosphate
- 1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt
-
- MDL: MFCD00672601
- Inchi: 1S/C42H80NO10P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(44)50-35-38(36-51-54(48,49)52-37-39(43)42(46)47)53-41(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h18,20,38-39H,3-17,19,21-37,43H2,1-2H3,(H,46,47)(H,48,49);/q;+1/p-1/b20-18-;/t38-,39+;/m1./s1
- InChI Key: ALPKKMIPHGSQRX-NJZWBUMZSA-M
- SMILES: P(=O)([O-])(OC[C@@H](C(=O)O)N)OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na+]
Computed Properties
- Exact Mass: 811.53400
- Monoisotopic Mass: 811.53392900g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 55
- Rotatable Bond Count: 43
- Complexity: 986
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 175Ų
Experimental Properties
- PSA: 184.32000
- LogP: 12.42440
- Color/Form: 10 mg/mL (840039C-10mg)
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S686535-10mg |
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt |
321883-23-2 | 10mg |
$150.00 | 2023-05-17 | ||
| TRC | S686535-25mg |
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt |
321883-23-2 | 25mg |
$299.00 | 2023-05-17 | ||
| TRC | S686535-50mg |
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt |
321883-23-2 | 50mg |
$557.00 | 2023-05-17 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030037-10mg |
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt |
321883-23-2 | 99% | 10mg |
¥2554 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030037-100mg |
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt |
321883-23-2 | 99% | 100mg |
¥6719 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030037-25mg |
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt |
321883-23-2 | 99% | 25mg |
¥3830 | 2024-05-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 840039C-10MG |
18:0-18:1 PS |
321883-23-2 | 10mg |
¥1644.53 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 840039P-10MG |
18:0-18:1 PS |
321883-23-2 | 10mg |
¥1724.22 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 840039P-200MG |
18:0-18:1 PS |
321883-23-2 | 1-stearoyl-2-oleoyl- | 200MG |
9493.36 | 2021-05-14 | |
| Cooke Chemical | A7380712-1mg |
1-stearoyl-2-oleoyl-sn-glycero-3-phospho-L-serine (sodium salt) |
321883-23-2 | >99% | 1mg |
RMB 367.20 | 2025-02-20 |
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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